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Compound of Interest

Compound Name: Pnc-28

Cat. No.: B13905207 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for PNC-
28, a p53-derived peptide utilized in cancer research. Adherence to these protocols is crucial

for maintaining laboratory safety and ensuring environmental compliance. This information is

intended for researchers, scientists, and drug development professionals.

PNC-28 Chemical and Safety Data
PNC-28 is a peptide that functions as a cytotoxic agent against cancer cells.[1][2][3] While the

Safety Data Sheet (SDS) for PNC-28 acetate classifies it as not a hazardous substance or

mixture, it is imperative to handle it with care, employing standard laboratory safety protocols.

[4]
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Property Value

Product Name PNC-28 acetate

Synonyms PNC-28

CAS Number 392661-17-5

Molecular Formula C₁₆₄H₂₅₅N₄₇O₃₇S

Molecular Weight 3509.13 g/mol (free acid)

Appearance Lyophilized powder

Primary Hazard Not classified as hazardous

Storage
-80°C for 6 months; -20°C for 1 month (sealed,

away from moisture)[1]

Experimental Protocols: Standard Handling and
Spill Response
Personal Protective Equipment (PPE): Always wear appropriate PPE when handling PNC-28,

including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A fully buttoned laboratory coat

Handling Precautions:

Avoid inhalation of the lyophilized powder by working in a well-ventilated area, preferably a

chemical fume hood.

Prevent contact with skin and eyes.

Avoid the formation of dust and aerosols.
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Spill Procedures: In the event of a spill, follow these steps:

Ensure adequate ventilation and evacuate personnel to a safe area if necessary.

Wear full personal protective equipment.

For liquid spills, absorb the solution with a finely-powdered, liquid-binding material such as

diatomite or universal binders.

Decontaminate the affected surfaces and any equipment by scrubbing with alcohol.

Collect all contaminated materials for disposal as outlined in the procedures below.

Step-by-Step Disposal Procedures for PNC-28
Even though PNC-28 is not classified as hazardous, it is essential to manage its disposal in a

manner that prevents environmental contamination. The following procedures are based on

general best practices for non-hazardous laboratory waste.

1. Segregation of Waste:

Do not mix PNC-28 waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health & Safety (EHS) department.

Segregate solid waste contaminated with PNC-28 (e.g., pipette tips, gloves, empty vials)

from regular laboratory trash.

2. Liquid Waste Disposal:

Inactivation (Recommended Pre-treatment): While not strictly required for a non-hazardous

substance, treating the peptide solution with an inactivating agent is a prudent measure. A

common method is to use a sodium hypochlorite solution.

In a designated chemical fume hood, carefully add the liquid PNC-28 waste to a 10%

sodium hypochlorite (bleach) solution. A common ratio is 1 part waste to 10 parts

inactivation solution.

Allow the mixture to react for a minimum of 30-60 minutes to ensure deactivation.
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Neutralization: If an acidic or basic solution was used for inactivation, neutralize the mixture

to a pH between 6.0 and 8.0.

Collection: Collect the treated liquid waste in a clearly labeled, leak-proof container. The label

should include "Inactivated PNC-28 waste" and the date of accumulation.

Disposal: Consult your institution's EHS guidelines. In many cases, after inactivation and

neutralization, the solution may be permissible for drain disposal with copious amounts of

water. However, always verify this with your EHS department.

3. Solid Waste Disposal:

Collection: Place all solid waste contaminated with PNC-28 (e.g., used vials, contaminated

PPE, absorbent materials from spills) into a designated, clearly labeled, leak-proof

hazardous waste container.

Storage: Store the sealed container in a designated hazardous waste accumulation area

within the laboratory.

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

management service.

Signaling Pathway and Mechanism of Action
PNC-28 is a peptide derived from the p53 tumor suppressor protein. It contains a sequence

from the p53 domain that binds to MDM2, a negative regulator of p53. By mimicking this

binding domain, PNC-28 is thought to interfere with the p53-MDM2 interaction. Additionally,

PNC-28 includes a penetratin sequence that allows it to translocate across cell membranes. Its

primary mechanism of action against cancer cells is the induction of necrosis by forming pores

in the cell membrane, leading to cell lysis.
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Caption: Mechanism of PNC-28 inducing cancer cell necrosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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